Cas no 79238-14-5 (1-(2,5-dimethoxyphenyl)prop-2-en-1-one)

• Product Name: 1-(2,5-dimethoxyphenyl)prop-2-en-1-one
• CAS No: 79238-14-5
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6408377
• PubChem ID: 12713460
• Update Time: 2025-05-26

1-(2,5-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxyphenyl)prop-2-en-1-one
• SCHEMBL6350154
• EN300-1834317
• 2,5-Dimethoxyphenyl vinyl ketone
• 79238-14-5
• FPHMTTKTECUHQA-UHFFFAOYSA-N
• 2-Propen-1-one, 1-(2,5-dimethoxyphenyl)-

• Inchi： 1S/C11H12O3/c1-4-10(12)9-7-8(13-2)5-6-11(9)14-3/h4-7H,1H2,2-3H3
• InChI Key： FPHMTTKTECUHQA-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=CC=C1OC)(=O)C=C

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(2,5-dimethoxyphenyl)prop-2-en-1-one

Professional Introduction to Compound with CAS No. 79238-14-5 and Product Name: 1-(2,5-dimethoxyphenyl)prop-2-en-1-one

The compound identified by the CAS number 79238-14-5 and the product name 1-(2,5-dimethoxyphenyl)prop-2-en-1-one represents a significant molecule in the realm of chemical biology and pharmaceutical research. This compound, belonging to the class of phenylpropenones, has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. The presence of two methoxy groups at the 2 and 5 positions of the phenyl ring enhances its reactivity and makes it a valuable scaffold for further derivatization and study.

In recent years, the exploration of 1-(2,5-dimethoxyphenyl)prop-2-en-1-one has been extensively studied for its pharmacological properties. Specifically, its role as an intermediate in the synthesis of bioactive molecules has been a focal point for researchers aiming to develop novel therapeutic agents. The compound's ability to interact with multiple biological targets makes it a promising candidate for drug discovery initiatives.

One of the most intriguing aspects of 1-(2,5-dimethoxyphenyl)prop-2-en-1-one is its potential as a precursor in the synthesis of molecules with anti-inflammatory and antioxidant properties. Studies have demonstrated that derivatives of this compound can modulate key inflammatory pathways, such as NF-κB and MAPK, which are central to various chronic diseases. The methoxy groups in its structure contribute to its stability and enhance its solubility in both aqueous and organic solvents, facilitating its use in diverse biochemical assays.

Moreover, the compound has shown promise in preliminary studies related to neuroprotective effects. Research indicates that 1-(2,5-dimethoxyphenyl)prop-2-en-1-one can cross the blood-brain barrier and interact with enzymes involved in neurodegenerative processes. This property is particularly significant given the growing interest in developing treatments for conditions like Alzheimer's disease and Parkinson's disease. The ability of this molecule to scavenge reactive oxygen species (ROS) further underscores its potential as a neuroprotective agent.

The synthesis of 1-(2,5-dimethoxyphenyl)prop-2-en-1-one involves a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation processes. These synthetic routes have been optimized to ensure high yield and purity, making the compound accessible for further functionalization. Advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry have been employed to confirm the structural integrity of the compound at each step of synthesis.

In addition to its pharmacological applications, 1-(2,5-dimethoxyphenyl)prop-2-en-1-one has found utility in chemical biology research as a tool for studying enzyme mechanisms. Its interaction with cytochrome P450 enzymes has been particularly well-documented, providing insights into metabolic pathways and drug metabolism. This information is crucial for understanding how drugs are processed in the body and for designing molecules with improved pharmacokinetic profiles.

The latest research on 1-(2,5-dimethoxyphenyl)prop-2-en-1-one also highlights its role in developing novel antimicrobial agents. The structural features of this compound allow it to disrupt bacterial cell membranes, leading to increased permeability and cell death. This mechanism of action makes it an attractive candidate for combating antibiotic-resistant strains of bacteria. Studies have shown that derivatives of this molecule can exhibit potent activity against Gram-positive and Gram-negative bacteria alike.

Furthermore, the compound has been explored for its potential applications in material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes have shown promise in facilitating various organic transformations under mild conditions, making them valuable tools for industrial chemical processes.

The safety profile of 1-(2,5-dimethoxyphenyl)prop-2-en-1-one is another critical aspect that has been thoroughly evaluated. Toxicological studies have been conducted to assess its acute and chronic effects on living systems. These studies have revealed that while the compound exhibits some toxicity at high concentrations, it is generally well-tolerated at lower doses relevant for therapeutic applications. This information is essential for guiding dosing regimens and ensuring patient safety in clinical trials.

In conclusion, 1-(2,5-dimethoxyphenyl)prop-2-en-1-one represents a multifaceted molecule with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features make it a valuable scaffold for drug development, while its interactions with biological targets highlight its therapeutic promise. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biochemical pathways and developing novel therapeutic strategies.